1-(3,4-dichlorophenyl)ethanone (3-chloro-2-pyrazinyl)hydrazone

• IUPAC Name: 3-chloro-N-[(E)-1-(3,4-dichlorophenyl)ethylideneamino]pyrazin-2-amine
• InChI: InChI=1S/C12H9Cl3N4/c1-7(8-2-3-9(13)10(14)6-8)18-19-12-11(15)16-4-5-17-12/h2-6H,1H3,(H,17,19)/b18-7+
• InChI Key: HKYQHOFPGOZVOA-CNHKJKLMSA-N
• Canonical SMILES: CC(=NNC1=NC=CN=C1Cl)C2=CC(=C(C=C2)Cl)Cl
• Isomeric SMILES: C/C(=N\NC1=NC=CN=C1Cl)/C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C12H9Cl3N4
• Molecular Weight: 315.6 g/mol
• Solubility: 1.4 [ug/mL] (The mean of the results at pH 7.4)

Description

1-(3,4-dichlorophenyl)ethanone (3-chloro-2-pyrazinyl)hydrazone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as DPEP and has been synthesized using different methods. In

Mechanism of Action

The mechanism of action of 1-(3,4-dichlorophenyl)ethanone (3-chloro-2-pyrazinyl)hydrazone is not fully understood. However, it is believed that this compound exerts its biological activity by inhibiting different enzymes and proteins involved in various cellular processes. It has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
This compound has been shown to exhibit different biochemical and physiological effects. In vitro studies have shown that this compound induces cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the growth of different microorganisms such as bacteria and fungi. In vivo studies have shown that this compound exhibits anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3,4-dichlorophenyl)ethanone (3-chloro-2-pyrazinyl)hydrazone in lab experiments is its potential as a versatile building block for the synthesis of different compounds. It is also relatively easy to synthesize and purify. However, one of the limitations of using this compound is its potential toxicity and the need for proper safety precautions when handling it.

Future Directions

There are several future directions for the study of 1-(3,4-dichlorophenyl)ethanone (3-chloro-2-pyrazinyl)hydrazone. One of the potential directions is the development of new derivatives with improved biological activity and reduced toxicity. Another direction is the study of the mechanism of action of this compound and its potential targets in different cellular processes. Furthermore, this compound can be studied for its potential applications in different fields such as nanotechnology and environmental science.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research. It has shown promising results as a potential anti-cancer agent and has been studied for its antimicrobial, antifungal, and anti-inflammatory properties. This compound has potential applications in various fields such as medicinal chemistry, material science, and environmental science. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in different fields.

Synthesis Methods

1-(3,4-dichlorophenyl)ethanone (3-chloro-2-pyrazinyl)hydrazone can be synthesized using different methods. One of the most commonly used methods is the reaction of 1-(3,4-dichlorophenyl)ethanone with hydrazine hydrate and 3-chloro-2-pyrazinecarboxaldehyde in the presence of a catalyst. The resulting compound is then purified and characterized using different analytical techniques such as NMR, IR, and Mass spectrometry.

Scientific Research Applications

1-(3,4-dichlorophenyl)ethanone (3-chloro-2-pyrazinyl)hydrazone has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and environmental science. In medicinal chemistry, this compound has shown promising results as a potential anti-cancer agent. It has also been studied for its antimicrobial, antifungal, and anti-inflammatory properties. In material science, this compound has been used as a building block for the synthesis of different polymers and metal complexes. In environmental science, it has been studied for its potential as a chelating agent for heavy metal ions.